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Compound of Interest

Compound Name: 1,9-Diaminononane

Cat. No.: B1582714

This document provides a concise summary of the fundamental molecular properties of 1,9-
Diaminononane, a chemical compound with applications in various industrial and research
settings. The information is intended for researchers, scientists, and professionals in drug
development who require precise data for their work.

Core Molecular Data

1,9-Diaminononane, also known as nonamethylenediamine, is a diamine with the chemical
formula COH22N2.[1][2] Its structure consists of a nine-carbon aliphatic chain with an amino
group at each terminus.[1]

The molecular weight of 1,9-Diaminononane is 158.28 g/mol .[2][3][4][5] This value is a critical
parameter for stoichiometric calculations in chemical reactions and for the characterization of
materials synthesized from this compound.

A summary of the key molecular identifiers and properties is presented in the table below for
quick reference.
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Property

Value

Molecular Formula

COH22N2[1][2][4]

Molecular Weight

158.28 g/mol [3][5]

Linear Formula

NH2(CH2)9NH2[3]

CAS Number

646-24-2[1][3]

EC Number

211-470-3[3]

Monoisotopic Mass

158.178298710 Da[1][5]

Note: Experimental protocols and signaling pathways are not applicable to the description of a

single chemical compound's intrinsic molecular properties.

Logical Representation of Compound Identity

The following diagram illustrates the logical relationship between the common names and the

fundamental molecular formula and weight of 1,9-Diaminononane.

1,9-Diaminononane Nonamethylenediamine

Molecular Formula
C9H22N2

Molecular Weight
158.28 g/mol

Click to download full resolution via product page

Chemical Identity of 1,9-Diaminononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1582714#1-9-diaminononane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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